Cas no 2411222-13-2 (1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline)
1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline
- Z3919184761
- 1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl sulfurofluoridate
-
- Inchi: 1S/C11H12FNO4S/c1-8(14)13-6-2-3-9-7-10(4-5-11(9)13)17-18(12,15)16/h4-5,7H,2-3,6H2,1H3
- InChI Key: ZRZCVANYUIIZST-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1C=CC2=C(C=1)CCCN2C(C)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 419
- XLogP3: 1.8
- Topological Polar Surface Area: 72.1
1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7553477-1.0g |
1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl sulfurofluoridate |
2411222-13-2 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline
Professional Introduction to Compound with CAS No. 2411222-13-2 and Product Name: 1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline
Compound with the CAS number 2411222-13-2 and the product name 1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both acetyl and fluorosulfonyloxy functional groups, which are strategically positioned to modulate its pharmacological properties.
The 1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline molecule is characterized by a quinoline core, a well-known scaffold in medicinal chemistry. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of the acetyl group at the 1-position and the fluorosulfonyloxy group at the 6-position introduces unique electronic and steric properties that can influence binding interactions with biological targets. These modifications are designed to enhance the compound's selectivity and potency.
Recent research in medicinal chemistry has highlighted the importance of fluorine-containing compounds in drug development. The fluorosulfonyloxy group, in particular, is known for its ability to increase metabolic stability and binding affinity. This modification has been successfully employed in various drug candidates, leading to improved pharmacokinetic profiles. The presence of this group in 1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline suggests that it may exhibit enhanced bioavailability and prolonged half-life compared to its unsubstituted counterparts.
The 3,4-dihydro-2H-quinoline core provides a rigid structure that can be optimized for interactions with biological macromolecules. This scaffold is particularly relevant in the development of kinase inhibitors, which are crucial in targeted cancer therapies. The acetyl group at the 1-position can further enhance interactions by participating in hydrogen bonding or forming salt bridges with protein residues. These features make 1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline a promising candidate for further exploration in oncology research.
In vitro studies have begun to elucidate the biological activity of this compound. Preliminary data indicate that it exhibits inhibitory effects on certain kinases, which are enzymes overexpressed in various cancers. The fluorosulfonyloxy group appears to be critical for this activity, as it enhances binding to the active site of these kinases. Additionally, the acetyl group contributes to selectivity by interacting with specific amino acid residues within the kinase pocket.
The synthesis of 1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorosulfonyloxy group is particularly challenging due to its sensitivity to hydrolysis and nucleophilic attack. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for further biological testing.
As research progresses, computational methods are being increasingly utilized to predict and optimize the properties of 1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline. Molecular docking simulations can help identify potential binding modes with target proteins, while quantum mechanical calculations can provide insights into electronic structure and reactivity. These computational tools are complemented by experimental validation through X-ray crystallography and NMR spectroscopy.
The potential therapeutic applications of this compound are vast. Beyond its role as a kinase inhibitor, it may also exhibit activity against other targets such as DNA topoisomerases or transcription factors. The versatility of quinoline derivatives makes them suitable for multiple therapeutic areas, including infectious diseases and inflammatory disorders. Further investigation into the mechanism of action will be crucial for understanding its full therapeutic potential.
Collaborative efforts between synthetic chemists and biologists are essential for advancing the development of 1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline. By combining expertise in organic synthesis with knowledge of biological systems, researchers can rapidly identify promising derivatives and optimize their pharmacological profiles. This interdisciplinary approach is key to translating laboratory discoveries into effective treatments for patients.
The future of drug discovery relies on innovative molecules like 1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline that push the boundaries of current therapeutic strategies. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that precisely target pathological processes. The continued exploration of quinoline derivatives will undoubtedly yield new insights and treatments for a wide range of diseases.
2411222-13-2 (1-Acetyl-6-fluorosulfonyloxy-3,4-dihydro-2H-quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)